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Compound of Interest

Compound Name: BI-113823

Cat. No.: B10829614

Essential Safety and Handling Guide for BI-113823

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of BI-
113823, a selective bradykinin B1 receptor antagonist used in chronic inflammatory pain
research.[1] Given that a specific Safety Data Sheet (SDS) is not publicly available, this
document is based on best practices for handling potentially hazardous, bioactive small
molecules in a laboratory setting.

Hazard Assessment and General Precautions

BI-113823 is an orally active, selective bradykinin B1 receptor antagonist.[1] While detailed
toxicological properties may not be fully known, it is prudent to treat this compound as
potentially hazardous. Assumed hazards include potential harm if swallowed, inhaled, or
absorbed through the skin, and it may cause irritation to the skin, eyes, and respiratory tract.[2]
Therefore, a thorough risk assessment should be conducted before any handling, and all
personnel must be trained on the appropriate safety procedures.

Personal Protective Equipment (PPE)

The following table outlines the minimum required personal protective equipment for handling
BI-113823. These recommendations are based on general laboratory safety standards for
handling chemical compounds.[3][4][5]
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double Nitrile Gloves

Wear two pairs of disposable
nitrile gloves. Change gloves
immediately if they become
contaminated and after each
use. Always wash hands
thoroughly after removing

gloves.[2]

Eyes/Face

Safety Goggles / Face Shield

Chemical splash goggles are
mandatory. A face shield
should be worn over safety
goggles during procedures
with a high risk of splashes or

aerosol generation.[3][4]

Body

Laboratory Coat

A fully buttoned lab coat is
required to protect skin and
clothing from potential
splashes. For procedures with
a higher risk, a chemical-
resistant apron or gown should

be worn over the lab coat.[2][3]

Feet

Closed-Toe Shoes

Protects against spills and

dropped objects.[3]

Respiratory

Respirator (as needed)

A respirator (e.g., N95 or
higher) may be necessary
when working with the solid
compound outside of a
certified chemical fume hood
or in poorly ventilated areas to

prevent inhalation of dust.[3][6]
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Experimental Protocols: Step-by-Step Handling and
Disposal
Receiving and Storing the Compound

 Inspection: Upon receipt, inspect the external packaging for any signs of damage or leaks.

o Don PPE: Before opening, put on the minimum required PPE (lab coat, safety glasses, and a
single pair of nitrile gloves).

o Safe Unpacking: Open the shipping container in a designated safe area, preferably within a
chemical fume hood or on a disposable bench liner.

» Verification: Confirm that the compound name and any identifying numbers on the vial match
the order details.

¢ Vial Inspection: Carefully examine the primary container for any damage.

o Storage: Store the compound as recommended by the supplier, typically in a cool, dry, and
well-ventilated area away from incompatible materials. Ensure the storage location is clearly
labeled and secure to prevent unauthorized access.[2]

Preparation of Solutions

o Gather Materials: Assemble all necessary equipment, including the vial of BI-113823,
appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.

o Full PPE: Don the full required PPE, including a lab coat, double nitrile gloves, and chemical
splash goggles.

e Controlled Environment: All handling of the solid compound and preparation of stock
solutions should be performed in a certified chemical fume hood to minimize inhalation risk.

» Weighing: If weighing the solid compound, do so on a tared weigh paper or in a suitable
container within the fume hood.

o Dissolving: Carefully add the solvent to the solid compound. Ensure the container is securely
capped before mixing.
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Experimental Use

o Always handle solutions of BI-113823 with the same level of precaution as the solid
compound.

o Clearly label all tubes and containers with the compound name, concentration, and date.

e Conduct all experimental procedures involving BI-113823 in a well-ventilated area, and use
a fume hood if there is a risk of aerosol generation.

Disposal Plan

Proper disposal of BI-113823 and associated waste is critical to prevent environmental
contamination and ensure safety.

o Solid Waste: All disposable materials that have come into contact with BI-113823, such as
gloves, pipette tips, and empty vials, should be collected in a designated, clearly labeled
hazardous waste container.[2]

e Liquid Waste: Unused solutions containing BI-113823 should be collected in a designated
hazardous chemical waste container. Do not pour chemical waste down the drain.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container for chemically contaminated sharps.[2]

o Decontamination: All work surfaces and equipment should be thoroughly decontaminated
after use. A suitable decontamination solution should be used, followed by a rinse with water.

[7]

Workflow for Safe Handling of BI-113823

The following diagram illustrates the standard workflow for the safe handling of BI-113823 in a
laboratory setting, from receipt to disposal.
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Disposal
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1
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Caption: Standard laboratory workflow for handling BI-113823.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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